2-Amino-3-pyridinecarboxaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 2-Amino-3-pyridinecarboxaldehyde has been achieved through a highly efficient process that involves the ortho-lithiation of 2-(pivaloylamino)pyridine followed by reaction with DMF and subsequent acid hydrolysis. This method is notable for its ability to eliminate major impurities cleanly through the careful selection of base and solvent (Rivera et al., 2001).
Molecular Structure Analysis
Spectroscopic studies, such as IR and 1H NMR, have provided insights into the molecular structure of derivatives formed from 2-Amino-3-pyridinecarboxaldehyde. For instance, the condensation of this compound with 2-aminopyridine leads to the formation of aminals rather than the expected Schiff base, indicating a unique structural behavior under specific conditions (Gálvez et al., 1986).
Chemical Reactions and Properties
2-Amino-3-pyridinecarboxaldehyde participates in a variety of chemical reactions, forming complexes with metals such as Fe(II), Ni(II), and Zn(II). The compound acts as a multidentate ligand, undergoing ring-opening reactions in the presence of these metal centers, which highlights its chemical versatility and utility in coordination chemistry (Bréfuel et al., 2005).
Physical Properties Analysis
Studies on the physical properties of 2-Amino-3-pyridinecarboxaldehyde and its derivatives have been conducted using various spectroscopic techniques. For example, FT-Raman and FTIR spectroscopy have been utilized to characterize the vibrational frequencies and molecular structure, offering valuable information on the compound's physical characteristics (Konakanchi et al., 2020).
Chemical Properties Analysis
The chemical properties of 2-Amino-3-pyridinecarboxaldehyde, particularly its reactivity and functional group transformations, have been explored in various studies. Its ability to undergo oxidative decarboxylation and participate in multicomponent synthesis reactions showcases its chemical reactivity and potential for generating diverse chemical structures (Boto et al., 2001).
Scientific Research Applications
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Vibrational Assignments and Molecular Characteristics
- Field : Atomic Physics
- Application : The compound is used in the study of structural, energetic, and vibrational properties of monosubstituted pyridines .
- Method : Fourier transform infrared, Fourier transform Raman, and UV–visible spectra of the compound are recorded. Quantum chemical calculations are made at the DFT/B3LYP/6–311++G (d,p) level of theory .
- Results : The study provides complete vibrational assignments for the molecules unambiguously, using potential energy distribution and eigenvectors calculated in the process .
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Antibacterial Activity
- Field : Biochemistry
- Application : 2-Pyridinecarboxaldehyde is grafted onto chitosan (CS) and the modified CS coordinated with silver ions to prepare complexes with antibacterial activity .
- Method : The preparation process is optimized using single-factor experiments and response surface methodology .
- Results : The PCA-CS-Ag complex exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria .
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Construction of Luminescent Metal-Organic Framework
- Field : Material Science
- Application : A novel aldehyde- and amino-functionalized luminescent metal-organic framework, Cd-TCHO, is constructed .
- Method : The framework is constructed through the solvothermal reaction of 4,4’,4’'-tricarboxytriphenylamine, 2-amino-3-pyridinecarboxaldehyde, and cadmium nitrate .
- Results : The structure of the PCA-CS-Ag complex was subsequently verified using ultraviolet–visible spectroscopy, Fourier-transform infrared spectroscopy, proton nuclear magnetic resonance spectroscopy, and thermogravimetric analysis .
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Synthesis of N-heterocyclic Compounds
- Field : Organic Chemistry
- Application : 2-Aminonicotinaldehyde is commonly employed as a starting material for a wide variety of N-heterocyclic compounds .
- Method : The compound is used as a precursor in the synthesis of various N-heterocyclic compounds .
- Results : The synthesis results in a variety of N-heterocyclic compounds .
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Synthesis of Hydrazones
- Synthesis of β-Nicotyrine
- Field : Organic Chemistry
- Application : 2-Aminonicotinaldehyde is commonly employed as a starting material for a wide variety of N-heterocyclic compounds, including β-nicotyrine .
- Method : The compound is used as a precursor in the synthesis of β-nicotyrine .
- Results : The synthesis results in β-nicotyrine .
Safety And Hazards
properties
IUPAC Name |
2-aminopyridine-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O/c7-6-5(4-9)2-1-3-8-6/h1-4H,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXMFJCRMSDRXLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20226184 | |
Record name | 3-Pyridinecarboxaldehyde, 2-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20226184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-pyridinecarboxaldehyde | |
CAS RN |
7521-41-7 | |
Record name | 3-Pyridinecarboxaldehyde, 2-amino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007521417 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Pyridinecarboxaldehyde, 2-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20226184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Aminonicotinaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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